Cas no 2229006-93-1 (3-(1-bromo-2-methylpropan-2-yl)-1-methyl-1H-indazole)

• Product Name: 3-(1-bromo-2-methylpropan-2-yl)-1-methyl-1H-indazole
• CAS No: 2229006-93-1
• MF: C₁₂H₁₅BrN₂
• MW: 267.164901971817
• CID: 6402950
• PubChem ID: 165741304
• Update Time: 2025-11-05

3-(1-bromo-2-methylpropan-2-yl)-1-methyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 3-(1-bromo-2-methylpropan-2-yl)-1-methyl-1H-indazole
• EN300-1927794
• 2229006-93-1

• Inchi： 1S/C12H15BrN2/c1-12(2,8-13)11-9-6-4-5-7-10(9)15(3)14-11/h4-7H,8H2,1-3H3
• InChI Key： WBBNGRLHUBNDNJ-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1C2C=CC=CC=2N(C)N=1

Computed Properties

• Exact Mass: 266.04186g/mol
• Monoisotopic Mass: 266.04186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.8Ų

Additional information on 3-(1-bromo-2-methylpropan-2-yl)-1-methyl-1H-indazole

Research Brief on 3-(1-bromo-2-methylpropan-2-yl)-1-methyl-1H-indazole (CAS: 2229006-93-1)

This research brief provides an overview of the latest findings regarding the compound 3-(1-bromo-2-methylpropan-2-yl)-1-methyl-1H-indazole (CAS: 2229006-93-1), a molecule of significant interest in the field of chemical biology and pharmaceutical research. The compound, characterized by its unique indazole core and brominated side chain, has recently been explored for its potential applications in drug discovery and development.

Recent studies have highlighted the role of 3-(1-bromo-2-methylpropan-2-yl)-1-methyl-1H-indazole as a versatile intermediate in the synthesis of biologically active molecules. Its structural features make it a promising candidate for the development of kinase inhibitors, particularly in the context of cancer therapeutics. Researchers have employed advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions, to further functionalize this compound and explore its pharmacological properties.

In vitro studies have demonstrated that derivatives of 3-(1-bromo-2-methylpropan-2-yl)-1-methyl-1H-indazole exhibit potent inhibitory activity against specific protein kinases involved in cell proliferation and survival pathways. These findings suggest potential applications in targeted cancer therapies, where selective kinase inhibition is crucial for minimizing off-target effects. Moreover, the compound's stability and bioavailability profile have been subjects of ongoing optimization efforts.

Recent patent filings indicate growing commercial interest in 3-(1-bromo-2-methylpropan-2-yl)-1-methyl-1H-indazole and its derivatives, particularly in the context of combination therapies for resistant cancers. The compound's ability to synergize with existing chemotherapeutic agents has been noted in preclinical models, opening new avenues for therapeutic development. However, challenges remain in optimizing its pharmacokinetic properties and reducing potential toxicity.

Future research directions for this compound include detailed structure-activity relationship studies to identify the most pharmacologically favorable derivatives, as well as comprehensive toxicological evaluations. The unique chemical properties of 3-(1-bromo-2-methylpropan-2-yl)-1-methyl-1H-indazole continue to make it a valuable scaffold for medicinal chemistry exploration, particularly in the development of next-generation targeted therapies.